Cas no 1184995-77-4 ((4-(3,5-Dimethyl-1H-pyrazol-1-yl)phenyl)methanamine dihydrochloride)

• Product Name: (4-(3,5-Dimethyl-1H-pyrazol-1-yl)phenyl)methanamine dihydrochloride
• CAS No: 1184995-77-4
• MF: C₁₂H₁₇Cl₂N₃
• MW: 274.189480543137
• CID: 4683863
• PubChem ID: 45074997
• Update Time: 2025-10-14

(4-(3,5-Dimethyl-1H-pyrazol-1-yl)phenyl)methanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (4-(3,5-Dimethyl-1H-pyrazol-1-yl)phenyl)methanamine dihydrochloride
• [4-(3,5-DIMETHYL-1H-PYRAZOL-1-YL)BENZYL]AMINE DIHYDROCHLORIDE
• [4-(3,5-Dimethyl-1H-pyrazol-1-yl)benzyl]aminedihydrochloride
• AX8270969
• [4-(3,5-Dimethyl-1H-pyrazol-1-yl)benzyl]amine di hydrochloride
• [4-(3,5-Dimethyl-1H-pyrazol-1-yl)benzyl]amine dihydrochloride, AldrichCPR
• [4-(3,5-dimethylpyrazol-1-yl)phenyl]methanamine;dihydrochloride
• CS-0259555
• AKOS015845166
• 1-[4-(3,5-DIMETHYLPYRAZOL-1-YL)PHENYL]METHANAMINE DIHYDROCHLORIDE
• 1184995-77-4
• [4-(3,5-dimethyl-1h-pyrazol-1-yl)phenyl]methanamine dihydrochloride
• EN300-736002
• (4-(3,5-Dimethyl-1H-pyrazol-1-yl)phenyl)methanaminedihydrochloride

• MDL： MFCD06800629
• Inchi： 1S/C12H15N3.2ClH/c1-9-7-10(2)15(14-9)12-5-3-11(8-13)4-6-12;;/h3-7H,8,13H2,1-2H3;2*1H
• InChI Key： LXXHAKLDBJWPBA-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(C(C)=CC(C)=N1)C1C=CC(CN)=CC=1

Computed Properties

• Exact Mass: 273.0799529g/mol
• Monoisotopic Mass: 273.0799529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8

(4-(3,5-Dimethyl-1H-pyrazol-1-yl)phenyl)methanamine dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on (4-(3,5-Dimethyl-1H-pyrazol-1-yl)phenyl)methanamine dihydrochloride

Research Update on (4-(3,5-Dimethyl-1H-pyrazol-1-yl)phenyl)methanamine Dihydrochloride (CAS: 1184995-77-4)

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of small molecule compounds in drug discovery and development. Among these, (4-(3,5-Dimethyl-1H-pyrazol-1-yl)phenyl)methanamine dihydrochloride (CAS: 1184995-77-4) has emerged as a compound of interest due to its potential therapeutic applications. This research briefing provides an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical relevance.

The compound, characterized by its pyrazole and phenylamine structural motifs, has been investigated for its role as a modulator of specific biological pathways. Recent studies have explored its synthesis and optimization, with particular attention to improving yield and purity. Advanced analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, have been employed to confirm the compound's structural integrity and physicochemical properties.

In vitro and in vivo studies have demonstrated that (4-(3,5-Dimethyl-1H-pyrazol-1-yl)phenyl)methanamine dihydrochloride exhibits promising activity in modulating key cellular targets. For instance, research has indicated its potential as an inhibitor of certain kinase enzymes, which are implicated in various disease states, including cancer and inflammatory disorders. These findings suggest that the compound could serve as a lead molecule for the development of novel therapeutics.

Further investigations have focused on understanding the compound's pharmacokinetic and pharmacodynamic profiles. Preclinical studies have evaluated its bioavailability, metabolic stability, and toxicity, providing critical insights into its suitability for further development. While initial results are encouraging, additional research is needed to address challenges related to selectivity and off-target effects.

The therapeutic potential of (4-(3,5-Dimethyl-1H-pyrazol-1-yl)phenyl)methanamine dihydrochloride extends beyond its immediate biological activity. Recent collaborations between academic and industrial researchers have explored its utility in combination therapies and as a scaffold for the design of derivatives with enhanced properties. Such efforts underscore the compound's versatility and its role in advancing drug discovery.

In conclusion, (4-(3,5-Dimethyl-1H-pyrazol-1-yl)phenyl)methanamine dihydrochloride represents a promising candidate for further investigation in the field of chemical biology and pharmaceutical research. Ongoing studies aim to elucidate its mechanisms of action, optimize its pharmacological profile, and explore its clinical potential. As research progresses, this compound may pave the way for innovative therapeutic strategies addressing unmet medical needs.